Cas no 2228566-35-4 (tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate
• CAS No: 2228566-35-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6417522
• PubChem ID: 165977499
• Update Time: 2025-05-21

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate
• 2228566-35-4
• EN300-1902261
• tert-butyl N-{4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methoxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-13-8-7-11(9-14(13)22-6)15-12(10-19)18(15,4)5/h7-9,12,15H,10,19H2,1-6H3,(H,20,21)
• InChI Key： YFEIDLLQRDYYGP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(CN)C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate, identified by the CAS number 2228566-35-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopropane ring, and a methoxy substituent. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. The cyclopropane ring in this molecule introduces strain and rigidity, which can enhance its binding affinity to target proteins. This property has been leveraged in the development of new therapeutic agents, particularly in the fields of oncology and infectious diseases. For instance, researchers have reported that similar cyclopropyl-containing compounds exhibit potent anti-cancer activity by inhibiting key enzymes involved in cell proliferation.

The tert-butyl carbamate group in this compound is known for its stability and mild reactivity. This feature makes it an ideal candidate for use in controlled drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of such molecules within biocompatible nanoparticles, allowing for targeted delivery to specific tissues or organs. This approach not only enhances therapeutic efficacy but also reduces systemic toxicity.

The methoxy group attached to the aromatic ring contributes to the molecule's solubility and bioavailability. In pharmacokinetic studies, compounds with similar substituents have shown improved absorption profiles, making them more effective as oral medications. Furthermore, the presence of an amino group within the cyclopropane ring provides additional sites for chemical modification, enabling the creation of derivatives with enhanced pharmacological properties.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including transition-metal-catalyzed couplings and enantioselective synthesis, to assemble this molecule efficiently. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

In terms of environmental impact, studies have shown that compounds like tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate exhibit low toxicity to aquatic organisms under standard testing conditions. This suggests that they may be suitable for use in agrochemicals or other products where environmental safety is a concern. However, further research is needed to fully understand their long-term ecological effects.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have helped predict its electronic structure and reactivity under different conditions.

In conclusion, tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenyl}carbamate represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and environmental chemistry.